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Compound of Interest

Compound Name: Dihydropyrenophorin

Cat. No.: B15593813 Get Quote

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide detailing the chemical structure,

physicochemical properties, and biological activities of Dihydropyrenophorin has been

compiled for researchers, scientists, and professionals in drug development. This document

provides an in-depth look at the macrolide, including its isolation and potential therapeutic

applications.

Dihydropyrenophorin, a macrolide isolated from the eastern white pine (Pinus strobus),

possesses a molecular formula of C₁₆H₂₂O₆ and a molecular weight of 310.34 g/mol . Its

chemical identity is further defined by the CAS number 1073287-13-4.

Chemical Structure
The precise arrangement of atoms within the Dihydropyrenophorin molecule is represented

by the Simplified Molecular Input Line Entry System (SMILES) string:

O=C(/C=C/C(CC[C@H]1C)=O)O--INVALID-LINK--CC--INVALID-LINK--/C=C\C(O1)=O. This

notation unambiguously describes the cyclic ester (lactone) core, characteristic of macrolides,

along with its various functional groups and stereochemical configurations. A two-dimensional

representation of this structure is presented below.

Caption: 2D Chemical Structure of Dihydropyrenophorin.
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A summary of the key physicochemical properties of Dihydropyrenophorin is provided in the

table below. These parameters are crucial for understanding its behavior in biological systems

and for formulation development.

Property Value

Molecular Formula C₁₆H₂₂O₆

Molecular Weight 310.34 g/mol

CAS Number 1073287-13-4

SMILES
O=C(/C=C/C(CC[C@H]1C)=O)O--INVALID-

LINK--CC--INVALID-LINK--/C=C\C(O1)=O

Biological Activity
Dihydropyrenophorin has demonstrated notable antifungal properties. The table below

summarizes its minimum inhibitory concentration (MIC) against various fungal strains, providing

a quantitative measure of its potency.

Fungal Strain Minimum Inhibitory Concentration (MIC)

Aspergillus niger Data not available

Candida albicans Data not available

Saccharomyces cerevisiae Data not available

Penicillium italicum Data not available

Note: Specific MIC values for Dihydropyrenophorin were not explicitly found in the initial

search. Further targeted research is required to populate this table with precise quantitative

data.

Experimental Protocols
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The isolation of Dihydropyrenophorin from its natural source, the eastern white pine (Pinus

strobus), is a critical procedure for obtaining the pure compound for further study. A general

workflow for this process is outlined below.

Collection of Pinus strobus plant material (e.g., needles, bark)

Solvent Extraction (e.g., with methanol or ethyl acetate)

Concentration of the crude extract under reduced pressure

Solvent-solvent partitioning to separate compounds by polarity

Column Chromatography (e.g., silica gel) for initial fractionation

High-Performance Liquid Chromatography (HPLC) for final purification

Structural elucidation of pure Dihydropyrenophorin (NMR, MS)

Click to download full resolution via product page

Caption: General workflow for the isolation of Dihydropyrenophorin.
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Currently, there is limited information available in the public domain regarding the specific

signaling pathways modulated by Dihydropyrenophorin. As research into its biological

activities progresses, its molecular targets and downstream effects will likely be elucidated.

Future updates to this guide will incorporate this information as it becomes available.

This technical guide serves as a foundational resource for researchers interested in

Dihydropyrenophorin. The provided data on its chemical structure and properties, coupled

with the outlined experimental workflow, will facilitate further investigation into its therapeutic

potential.

To cite this document: BenchChem. [Unveiling the Molecular Architecture of
Dihydropyrenophorin: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593813#what-is-the-chemical-structure-of-
dihydropyrenophorin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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